1-(4-Methoxyphenyl)-3-[1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl]thiourea

• IUPAC Name: 1-(4-methoxyphenyl)-3-[1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl]thiourea
• InChI: InChI=1S/C22H30N4OS/c1-17(23-22(28)24-19-9-11-20(27-3)12-10-19)21(18-7-5-4-6-8-18)26-15-13-25(2)14-16-26/h4-12,17,21H,13-16H2,1-3H3,(H2,23,24,28)
• InChI Key: VWIWSZAQESTXKI-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C1=CC=CC=C1)N2CCN(CC2)C)NC(=S)NC3=CC=C(C=C3)OC
• Molecular Formula: C22H30N4OS
• Molecular Weight: 398.6 g/mol

Description

The compound is a thiourea derivative. Thioureas are a class of organic compounds structurally similar to ureas, except that the oxygen atom is replaced by a sulfur atom. They are involved in a wide range of chemical reactions and are a component of some types of dyes and resins.

Chemical Reactions Analysis

Thioureas are known to participate in various chemical reactions. They can act as nucleophiles, and the sulfur atom can form bonds with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement and interaction of its functional groups. For example, the presence of the polar thiourea group could influence its solubility in polar solvents.

Scientific Research Applications

Dual 5-HT1A/SSRI Activities

Antimicrobial Activities

Research into the synthesis of related molecules has indicated high anti-Mycobacterium smegmatis activity, highlighting the potential application of the compound in antimicrobial drug development (Meltem Yolal et al., 2012).

Antibacterial Agents

Derivatives of arylpiperazinyl compounds have been synthesized and evaluated as antibacterial agents, showing significant in vitro activities against resistant Gram-positive strains. This suggests the compound's framework could be valuable in creating new antibacterial agents (S. Jang et al., 2004).

Neuropsychiatric Applications

The synthesis and screening of related compounds for activities at dopamine and serotonin receptor subtypes hint at the potential neuropsychiatric applications, including the treatment of disorders modulated by these neurotransmitters (C. Enguehard-Gueiffier et al., 2006).

High-Affinity 5-HT1A Serotonin Ligands

Compounds with structural similarities have shown high affinity for 5-HT1A serotonin binding sites, suggesting potential applications in developing treatments for conditions influenced by this receptor (R. Glennon et al., 1988).

Cardioprotective Agents

Thiazole derivatives related to the compound of interest have demonstrated cardioprotective effects, indicating possible applications in heart disease treatment (I. Drapak et al., 2019).

Mechanism of Action

Target of action

The compound contains a piperazine ring, which is a common feature in many pharmaceuticals and recreational drugs. Piperazine derivatives often interact with neurotransmitter receptors in the nervous system, such as dopamine, serotonin, or norepinephrine receptors .

Mode of action

The exact mode of action would depend on the specific targets of the compound. For instance, if it targets serotonin receptors, it might act as an agonist (activating the receptor) or antagonist (blocking the receptor), leading to changes in neurotransmission .

Biochemical pathways

The affected pathways would depend on the specific targets and the mode of action of the compound. For example, if it affects serotonin receptors, it could influence the serotonin signaling pathway, affecting mood, appetite, sleep, and other physiological processes .

Pharmacokinetics

The compound contains functional groups that could influence its Absorption, Distribution, Metabolism, and Excretion (ADME) properties. For instance, the piperazine ring and the thiourea group could affect its solubility, permeability, and metabolic stability .

Result of action

The molecular and cellular effects would depend on the specific targets and the mode of action of the compound. For example, if it acts on neurotransmitter receptors, it could alter neuronal activity and neurotransmission .

Action environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability .

Future Directions

The potential applications and future directions for this compound would depend on its specific properties and reactivity. Thioureas have a wide range of uses, including in the synthesis of organic compounds, as additives in the rubber industry, and in the preparation of certain types of dyes.